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Bastadins in Verongida Chemotaxonomy

Bastadins are a class of bromotyrosine-derived compounds found in marine sponges of the order Verongida

[1]. The table below summarizes their chemotaxonomic context:

Feature Description

Compound Class Bromotyrosine alkaloids (BTAs); specifically, brominated ramified oligomers of
tyrosine [1].

Reported
Distribution

Found in sponges within the order Verongida, though not exclusive to it [1].

Structural Notes Higher molecular weight compounds built from mono- and bis-spiroisoxazoline
(SIA) and bromotyramine (BT) units [1].

Reported
Bioactivities

Preclinical assays on BTAs show candidates for antimalarial, antibacterial,
antiprotozoal, and anticoagulant drugs [1].
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While specific methodologies for Bastadin 10 isolation and testing are not available in the current search,

the following workflow outlines the general process for studying natural products from Verongida sponges,

based on modern omics approaches [2].

Sponge Collection & Identification Microbial Cell Separation DNA/RNA Extraction Metagenomic Sequencing Metagenome Assembled Genomes (MAGs) Metabolic Reconstruction Identification of Syntrophic Partnerships

Click to download full resolution via product page

The key steps involve:

Sample Collection and Identification: Sponges are collected and identified. Ianthella basta, for

example, is an emerging model species [2].
Microbial Enrichment and DNA Extraction: Microbial cells are separated from host tissue, often

treated with DNase to remove host DNA, and microbial DNA is extracted [2].
Metagenomic Sequencing and Analysis: DNA is sequenced, assembled, and binned to recover

Metagenome-Assembled Genomes (MAGs) representing the microbial community [2].
Functional Analysis: Metabolic pathways are reconstructed from MAGs to identify functional

potential and complementarity between microbes [2].

Research Pathways and Data Gaps

The search results confirm Bastadins exist within Verongida sponges but lack specific data on Bastadin 10.

To fill this knowledge gap, your research could focus on:

Detailed Compound Isolation: Target specific Verongida species like Ianthella basta or Aplysina

species for compound extraction, followed by techniques like HPLC and NMR to isolate and
characterize Bastadin 10 [1] [2].

Mechanism of Action Studies: Investigate Bastadin 10's interaction with specific signaling
pathways. Sponge wound-healing responses involve pathways like Wnt and MAPK, which are also

relevant to cancer [3].
Network Analysis: Apply cheminformatic approaches to map Bastadin 10's structural and

pharmacokinetic properties against other Verongida natural products, as done in broader network
analyses of this order [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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